Cas no 63451-28-5 (Methyl Red Hydrochloride)

Methyl Red Hydrochloride is a pH indicator commonly used in microbiological and biochemical applications. It exhibits a distinct color transition from red (pH ≤ 4.4) to yellow (pH ≥ 6.2), making it valuable for detecting acid production in microbial cultures, such as in the Methyl Red (MR) test for enteric bacteria. The hydrochloride form enhances solubility in aqueous solutions, ensuring consistent performance in diagnostic media. Its high purity and stability allow for precise pH measurements in laboratory settings. Methyl Red Hydrochloride is also employed in titration analyses and as a staining agent in histology. Its reliability and well-defined transition range make it a standard choice for pH-dependent assays.
Methyl Red Hydrochloride structure
Methyl Red Hydrochloride structure
Product Name:Methyl Red Hydrochloride
CAS No:63451-28-5
MF:C15H16ClN3O2
MW:305.759442329407
MDL:MFCD00012614
CID:90231
PubChem ID:113227
Update Time:2025-05-22

Methyl Red Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-(dimethylamino)phenyl]azo]benzoic acid monohydrochloride
    • Methyl Red hydrochloride
    • METHYL RED HYDROCHLORIDE GR ACS
    • 2-[[4-(dimethylamino)phenyl]diazenyl]benzoic acid,hydrochloride
    • Methyl Red hydrochloride, ACS
    • Methyl Red hydrochloride, ACS reagent
    • Methyl Red hydrochloride, conform to ACS, pure
    • 2-((4-(Dimethylamino)phenyl)azo)benzoic acid monohydrochloride
    • CS-0213807
    • EINECS 264-190-9
    • RFA0W63690
    • UNII-RFA0W63690
    • Benzoic acid, 2-[[4-(dimethylamino)phenyl]azo]-, monohydrochloride
    • BS-32653
    • 63451-28-5
    • 4-Dimethylaminoazobenzene-2'-carboxylic acid hydrochloride
    • 2-[[4-(dimethylamino)phenyl]diazenyl]benzoic acid;hydrochloride
    • Benzoic acid, 2-((4-(dimethylamino)phenyl)azo)-, monohydrochloride
    • NS00087713
    • (E)-2-((4-(dimethylamino)phenyl)diazenyl)benzoic acid hydrochloride
    • AKOS024348902
    • METHYL RED HYDROCHLORIDE [MI]
    • Q27288088
    • (3-ACRYLAMIDOPROPYL)TRIMETHYLAMMONIUMCHLORIDE
    • FT-0628804
    • MFCD00012614
    • Methyl red hydrochloride ACS grade
    • BENZOIC ACID, 2-(2-(4-(DIMETHYLAMINO)PHENYL)DIAZENYL)-, HYDROCHLORIDE (1:1)
    • Benzoic acid,2-[2-[4-(dimethylamino)phenyl]diazenyl]-,hydrochloride(1:1)
    • DB-054485
    • ICTWKXAVJAHRMK-UHFFFAOYSA-N
    • METHYLREDHYDROCHLORIDE
    • Methyl Red Hydrochloride
    • MDL: MFCD00012614
    • Inchi: 1S/C15H15N3O2.ClH/c1-18(2)12-9-7-11(8-10-12)16-17-14-6-4-3-5-13(14)15(19)20;/h3-10H,1-2H3,(H,19,20);1H/b17-16+;
    • InChI Key: ICTWKXAVJAHRMK-CMBBICFISA-N
    • SMILES: Cl.OC(C1C=CC=CC=1/N=N/C1C=CC(=CC=1)N(C)C)=O

Computed Properties

  • Exact Mass: 305.09300
  • Monoisotopic Mass: 305.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 65.3A^2

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 175 °C (dec.)(lit.)
  • Boiling Point: 479.5 °C at 760 mmHg
  • Flash Point: 243.8 °C
  • PSA: 65.26000
  • LogP: 4.66820
  • Solubility: Not available

Methyl Red Hydrochloride Security Information

  • WGK Germany:3
  • Safety Instruction: S24/25
  • Storage Condition:Store in cold storage.

Methyl Red Hydrochloride Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl Red Hydrochloride Pricemore >>

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Methyl Red Hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:63451-28-5)Methyl Red Hydrochloride
Order Number:A1206230
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):359.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:63451-28-5)Methyl Red Hydrochloride
A1206230
Purity:99%
Quantity:1kg
Price ($):359.0
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